2,4-dimethoxy-N-(5-((2-oxo-2-((2-(trifluoromethyl)phenyl)amino)ethyl)thio)-1,3,4-thiadiazol-2-yl)benzamide

• IUPAC Name: 2,4-dimethoxy-N-[5-[2-oxo-2-[2-(trifluoromethyl)anilino]ethyl]sulfanyl-1,3,4-thiadiazol-2-yl]benzamide
• InChI: InChI=1S/C20H17F3N4O4S2/c1-30-11-7-8-12(15(9-11)31-2)17(29)25-18-26-27-19(33-18)32-10-16(28)24-14-6-4-3-5-13(14)20(21,22)23/h3-9H,10H2,1-2H3,(H,24,28)(H,25,26,29)
• InChI Key: BHQGTANTOCZVIT-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)C(=O)NC2=NN=C(S2)SCC(=O)NC3=CC=CC=C3C(F)(F)F)OC
• Molecular Formula: C20H17F3N4O4S2
• Molecular Weight: 498.5 g/mol

Description

2,4-dimethoxy-N-(5-((2-oxo-2-((2-(trifluoromethyl)phenyl)amino)ethyl)thio)-1,3,4-thiadiazol-2-yl)benzamide is a useful research compound. Its molecular formula is C20H17F3N4O4S2 and its molecular weight is 498.5. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterisation

The synthesis and characterization of similar compounds involve intricate chemical reactions aimed at producing novel molecules with potential biological activities. For example, the synthesis of ethyl (4-substituted phonoxy)-benzodioxophosphol-4-oxothiazolidin-thiophene-2-carboxylates involves complex reactions that yield new analogues with established structures through spectral data and elemental analysis. These compounds are then evaluated for anti-microbial activity and molecular docking studies, highlighting the synthetic versatility and potential utility of such molecules in developing new therapeutic agents (Spoorthy et al., 2021).

Antimicrobial and Anticancer Evaluation

Compounds within this class have been synthesized and evaluated for their antimicrobial and anticancer activities. The design, synthesis, and evaluation of N-(4-{5-[4-(5-Methyl-1,3,4-oxadiazol-2-yl)phenyl]-4-(2,3,4-trimethoxyphenyl)-1,3-thiazol-2-yl}phenyl)benzamides, for instance, show moderate to excellent anticancer activity against various cancer cell lines, demonstrating the therapeutic potential of these molecules (Ravinaik et al., 2021).

Microwave-Assisted Synthesis

The microwave-assisted synthesis of Schiff’s bases containing a thiadiazole scaffold and benzamide groups highlights an efficient and solvent-free method for producing compounds with promising anticancer activity. This approach not only simplifies the synthesis process but also offers a rapid route to obtaining biologically active molecules with potential therapeutic applications (Tiwari et al., 2017).

Biological Activities Assessment

Investigations into the biological activities of related compounds include studies on their efficacy as mosquito larvae inhibitors, showcasing the potential of these molecules in contributing to public health by targeting vector-borne diseases. This research area exemplifies the broader applications of such compounds beyond traditional therapeutic settings, extending their utility to environmental and public health domains (Schaefer et al., 1981).